Cas no 1204298-17-8 (3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline)

• Product Name: 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline
• CAS No: 1204298-17-8
• MF: C₁₆H₁₂N₆
• MW: 288.306681632996
• MDL: MFCD16652760
• CID: 4562858
• PubChem ID: 45496259
• Update Time: 2025-05-21

3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline Chemical and Physical Properties

Names and Identifiers

• [3-(3-Pyridin-4-yl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]amine
• 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline
• Benzenamine, 3-[3-(4-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-

• MDL： MFCD16652760
• Inchi： 1S/C16H12N6/c17-13-3-1-2-12(10-13)14-4-5-15-19-20-16(22(15)21-14)11-6-8-18-9-7-11/h1-10H,17H2
• InChI Key： XUAVJJSZBDDXQH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=NN3C(C4C=CN=CC=4)=NN=C3C=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline

3-[3-(Pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline: A Comprehensive Overview

The compound with CAS No. 1204298-17-8, known as 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds that are widely explored for their potential in drug discovery and development. The structure of this molecule is characterized by a pyridine ring fused with a triazolopyridazine moiety, which introduces unique electronic and steric properties that make it an intriguing subject for further study.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the compound, which is crucial for its application in biological assays.

The pharmacological profile of CAS No. 1204298-17-8 has been extensively investigated in recent studies. Findings from in vitro experiments suggest that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory and neurodegenerative diseases. For instance, it has demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are central to inflammation pathways. Additionally, preliminary results from in vivo studies indicate that the compound may possess neuroprotective properties, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

One of the most notable aspects of 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline is its structural versatility. The presence of both pyridine and triazolopyridazine moieties allows for extensive functionalization and modification. This feature has enabled researchers to explore various analogs and derivatives of the compound, each with distinct biological activities. For example, substituting the pyridine ring with electron-donating or withdrawing groups has been shown to significantly alter the compound's binding affinity to target proteins.

In terms of therapeutic applications, CAS No. 1204298-17-8 holds potential in multiple therapeutic areas beyond inflammation and neurodegeneration. Its ability to modulate ion channels and G-protein coupled receptors (GPCRs) suggests its utility in treating cardiovascular diseases and cancer. Recent studies have also highlighted its potential as a chemotherapeutic agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The development of 3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline into a clinical candidate will require rigorous preclinical testing to evaluate its safety profile and pharmacokinetics. Researchers are currently investigating its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its bioavailability and minimize toxicity. Early results indicate favorable pharmacokinetic characteristics; however, further studies are needed to confirm these findings.

In conclusion, CAS No. 1204298-17 -8 represents a compelling lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and promising pharmacological profile make it an attractive target for further research and development in the pharmaceutical industry.